1-O-Octyl-2-heptylphosphonyl-SN-glycero-3-phosphoethanolamine
1-O-Octyl-2-heptylphosphonyl-SN-glycero-3-phosphoethanolamine
Brand Name:
Vulcanchem
CAS No.:
120411-63-4
VCID:
VC0043741
InChI:
InChI=1S/C20H45NO8P2/c1-3-5-7-9-10-12-15-26-18-20(19-28-31(24,25)27-16-14-21)29-30(22,23)17-13-11-8-6-4-2/h20H,3-19,21H2,1-2H3,(H,22,23)(H,24,25)/t20-/m1/s1
SMILES:
CCCCCCCCOCC(COP(=O)(O)OCCN)OP(=O)(CCCCCCC)O
Molecular Formula:
C20H45NO8P2
Molecular Weight:
489.5 g/mol
1-O-Octyl-2-heptylphosphonyl-SN-glycero-3-phosphoethanolamine
CAS No.: 120411-63-4
Main Products
VCID: VC0043741
Molecular Formula: C20H45NO8P2
Molecular Weight: 489.5 g/mol
| CAS No. | 120411-63-4 |
|---|---|
| Product Name | 1-O-Octyl-2-heptylphosphonyl-SN-glycero-3-phosphoethanolamine |
| Molecular Formula | C20H45NO8P2 |
| Molecular Weight | 489.5 g/mol |
| IUPAC Name | [(2R)-1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-3-octoxypropan-2-yl]oxy-heptylphosphinic acid |
| Standard InChI | InChI=1S/C20H45NO8P2/c1-3-5-7-9-10-12-15-26-18-20(19-28-31(24,25)27-16-14-21)29-30(22,23)17-13-11-8-6-4-2/h20H,3-19,21H2,1-2H3,(H,22,23)(H,24,25)/t20-/m1/s1 |
| Standard InChIKey | RCCNUBYROFOKAU-HXUWFJFHSA-N |
| Isomeric SMILES | CCCCCCCCOC[C@H](COP(=O)(O)OCCN)OP(=O)(CCCCCCC)O |
| SMILES | CCCCCCCCOCC(COP(=O)(O)OCCN)OP(=O)(CCCCCCC)O |
| Canonical SMILES | CCCCCCCCOCC(COP(=O)(O)OCCN)OP(=O)(CCCCCCC)O |
| Synonyms | 1-O-octyl-2-heptylphosphonylglycero-3-phosphoethanolamine diC(8)(2Ph)PE L-1-O-octyl-2-heptylphosphonyl-sn-glycero-3-phosphoethanolamine |
| PubChem Compound | 129148 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume